2-Hydrazinoisonicotinamide
Overview
Description
Scientific Research Applications
2-Hydrazinoisonicotinamide has been used in a variety of scientific fields, including medicinal chemistry, organic synthesis, and biochemistry. In medicinal chemistry, it has been used to synthesize a variety of bioactive compounds such as antibiotics, anti-cancer drugs, and anti-inflammatory agents. In organic synthesis, it has been used to synthesize a variety of heterocyclic compounds, such as pyridines, imidazoles, and quinolines. In biochemistry, it has been used to synthesize a variety of enzymes, such as proteases and DNA polymerases.
Mechanism of Action
Target of Action
It is structurally related to nicotinamide , which is known to play a crucial role in the prevention and/or cure of pellagra
Mode of Action
Based on its structural similarity to nicotinamide , it may interact with its targets in a similar manner. Nicotinamide is known to function as a component of the coenzyme NAD , playing a vital role in numerous metabolic processes
Biochemical Pathways
Compounds similar to 2-hydrazinoisonicotinamide, such as nicotinamide, are known to be involved in various metabolic pathways, including those related to mitochondrial core energy metabolism
Result of Action
Similar compounds like nicotinamide are known to play a crucial role in numerous metabolic processes
Advantages and Limitations for Lab Experiments
2-Hydrazinoisonicotinamide is an inexpensive and readily available reagent that is easy to use in the laboratory. It can be used in a variety of synthetic transformations and has been found to be a useful reagent for the synthesis of a variety of compounds with diverse biological activities. However, it is important to note that this compound is highly toxic and should be handled with care.
Future Directions
There are a number of potential future directions for 2-Hydrazinoisonicotinamide research. These include further exploration of its mechanism of action, further development of synthetic methods for its synthesis, and further investigation of its biochemical and physiological effects. Additionally, further research could be done to explore its potential applications in medicinal chemistry, organic synthesis, and biochemistry.
Properties
IUPAC Name |
2-hydrazinylpyridine-4-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N4O/c7-6(11)4-1-2-9-5(3-4)10-8/h1-3H,8H2,(H2,7,11)(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WCDJEOVBMJELNK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1C(=O)N)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00697232 |
Source
|
| Record name | 2-Hydrazinylpyridine-4-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00697232 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
109274-63-7 |
Source
|
| Record name | 2-Hydrazinylpyridine-4-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00697232 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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